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Compound of Interest

N-(2-Aminoethyl)-1,3-
Compound Name:
propanediamine

Cat. No.: B145443

An In-depth Technical Guide to the Physical and Chemical Properties of N-(2-Aminoethyl)-1,3-
propanediamine

This technical guide provides a comprehensive overview of the core physical and chemical
properties of N-(2-Aminoethyl)-1,3-propanediamine, tailored for researchers, scientists, and
professionals in drug development. The information is compiled from established chemical
databases and safety documentation.

Chemical Identity

N-(2-Aminoethyl)-1,3-propanediamine is a triamine containing both primary and secondary
amine functional groups. Its linear structure and the spacing of its nitrogen atoms make it a
useful building block and templating agent in chemical synthesis.[1][2][3]
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Identifier Value

IUPAC Name N'-(2-aminoethyl)propane-1,3-diamine[4]
CAS Number 13531-52-7[1][4]

EC Number 236-882-0[4]

Molecular Formula

CsH1sNs[1][2][4][5]

Molecular Weight 117.19 g/mol [1][2][4]
1,4,8-triazaoctane, 3-azahexane-1,6-diamine, 3-
Synonyms ) ) )
(2-Aminoethylamino)propylamine[1][4]
SMILES NCCCNCCNI5]
InChl 1S/C5H15N3/c6-2-1-4-8-5-3-7/h8H,1-7H2[4]
InChlKey DTSDBGVDESRKKD-UHFFFAOYSA-N[4][5]

Physical Properties

The compound is a liquid at room temperature with a characteristic amine odor. Key physical

properties are summarized below.

Property Value Conditions
Appearance Liquid Ambient
Density 0.928 g/mL at 25 °C
Boiling Point 221 °CJ6]

Melting Point 10 °C[6]

Flash Point 97 °C (206.6 °F)[3] Closed cup
Refractive Index 1.4815[2] at 20 °C

Chemical Properties and Reactivity
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N-(2-Aminoethyl)-1,3-propanediamine exhibits reactivity typical of primary and secondary
amines. It is a combustible liquid.

Reactivity: As a polyamine, it can react with acids to form salts. The lone pairs on the
nitrogen atoms make it a good nucleophile and a chelating agent for metal ions.

o Applications in Synthesis: It has been utilized as a templating agent in the synthesis of novel
open-framework iron(lll) phosphites.[2][3] It has also been used in the preparation of
dinitrocobalt(lIl) complexes.[3]

 Stability: The compound is stable under normal storage conditions.[7]

» Incompatibilities: It is incompatible with strong oxidizing agents.[7]

Experimental Protocols

Detailed experimental protocols for the characterization of this specific compound are not
publicly available. However, the following sections describe standard methodologies that are
broadly applicable for determining the key physical properties listed above.

Determination of Boiling Point

The boiling point of a liquid can be determined by distillation. The procedure involves heating
the liquid to its boiling point, allowing the vapor to condense, and recording the temperature at
which the liquid-vapor equilibrium is maintained.

Methodology:

Assemble a simple distillation apparatus using a round-bottom flask, a distillation head with a
thermometer, a condenser, and a receiving flask.

e Place a sample of N-(2-Aminoethyl)-1,3-propanediamine into the round-bottom flask along
with boiling chips.

e Heat the flask gently.

e Record the temperature when the vapor condensation front is stable on the thermometer
bulb. This temperature is the boiling point.
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Determination of Density

A pycnometer or a digital density meter is typically used for the precise measurement of liquid
density.

Methodology (using a pycnometer):

Clean, dry, and weigh the empty pycnometer (ma1).

Fill the pycnometer with distilled water and place it in a thermostat at a specific temperature
(e.g., 25°C) until it reaches thermal equilibrium. Weigh the pycnometer filled with water (mz).

Empty and dry the pycnometer. Fill it with N-(2-Aminoethyl)-1,3-propanediamine, bring it to
the same temperature, and weigh it (ms).

Calculate the density (p) using the formula: p_sample = [(ms - m1) / (m2 - m1)] * p_water.

Determination of Refractive Index

The refractive index is measured using a refractometer, most commonly an Abbe refractometer.
Methodology:

» Calibrate the Abbe refractometer using a standard of known refractive index (e.qg., distilled
water).

» Place a few drops of N-(2-Aminoethyl)-1,3-propanediamine onto the prism of the
refractometer.

o Close the prism and allow the sample to reach the temperature of the instrument (e.qg.,
20°C).

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs.

¢ Read the refractive index from the scale.
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General Workflow for Physicochemical Characterization
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Caption: Workflow for physicochemical property determination.

Role in Synthesis

As a polyamine with specific spacing between its nitrogen atoms, N-(2-Aminoethyl)-1,3-
propanediamine can act as a template or structure-directing agent in the synthesis of
materials like metal-organic frameworks or zeolites. It organizes the inorganic components into
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a specific structure, and is typically removed later by calcination to yield the final porous
material.

Conceptual Role as a Templating Agent

Inorganic Precursors N-(2-Aminoethyl)-1,3-propanediamine
(e.g., Metal Salts, Phosphites) (Template)

Hydrothermal Synthesis

Templated Intermediate
(Organic-Inorganic Hybrid)

Calcination
(Template Removal)

Final Porous Material
(e.g., Iron Phosphite)

Click to download full resolution via product page

Caption: Role of the amine as a templating agent in synthesis.

Safety and Handling
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N-(2-Aminoethyl)-1,3-propanediamine is classified as a hazardous chemical and requires
careful handling.

e GHS Hazard Classification: This compound is associated with several hazards.[4]

Hazard Code Description Class
H302 Harmful if swallowed[3][4] Acute Toxicity, Oral (Cat. 4)
H310 Fatal in contact with skin[3][4] Acute Toxicity, Dermal (Cat. 2)

Causes severe skin burns and ) )
H314 Skin Corrosion (Cat. 1A)
eye damage][3][4]

May cause an allergic skin _ o
H317 ) Skin Sensitization (Cat. 1)
reaction[3][4]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[3][8] In case of inadequate ventilation, use a suitable respirator.[8]

e Handling: Avoid contact with skin, eyes, and clothing.[9] Use only in well-ventilated areas.[9]

e Storage: Store in a dry, cool, and well-ventilated place.[2][7] Keep the container tightly
closed.[7] Store below +30°C.[2]

This guide provides a summary of the key technical data for N-(2-Aminoethyl)-1,3-
propanediamine. For detailed safety information, always refer to the most current Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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